Cas no 54299-09-1 (3-Undecyn-1-ol)

3-Undecyn-1-ol structure
3-Undecyn-1-ol structure
Product Name:3-Undecyn-1-ol
CAS No:54299-09-1
MF:C11H20O
MW:168.275903701782
CID:354938
PubChem ID:15649207
Update Time:2025-04-19

3-Undecyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Undecyn-1-ol
    • undec-3-yn-1-ol
    • 54299-09-1
    • hydroxy-3-undecyne
    • DTXSID90576305
    • SCHEMBL8684335
    • Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-7,10-11H2,1H3
    • InChI Key: FRILECCXGRFEFE-UHFFFAOYSA-N
    • SMILES: OCCC#CCCCCCCC

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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